N-isopropyl-3-(3-(p-tolyl)-1,2,4-oxadiazol-5-yl)propanamide

• IUPAC Name: 3-[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]-N-propan-2-ylpropanamide
• InChI: InChI=1S/C15H19N3O2/c1-10(2)16-13(19)8-9-14-17-15(18-20-14)12-6-4-11(3)5-7-12/h4-7,10H,8-9H2,1-3H3,(H,16,19)
• InChI Key: PWTLJIJNDGKKJC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=NOC(=N2)CCC(=O)NC(C)C
• Molecular Formula: C15H19N3O2
• Molecular Weight: 273.33 g/mol

Description

N-isopropyl-3-(3-(p-tolyl)-1,2,4-oxadiazol-5-yl)propanamide, commonly known as ITPO, is a chemical compound that has gained attention in the field of scientific research due to its potential applications in various fields. ITPO is a white crystalline powder that is soluble in organic solvents such as ethanol and chloroform.

Mechanism of Action

The mechanism of action of ITPO is not well understood. However, studies have shown that it may act by inhibiting the growth of microorganisms by disrupting their cell membranes.
Biochemical and Physiological Effects:
The biochemical and physiological effects of ITPO have not been extensively studied. However, studies have shown that it may exhibit low toxicity and low cytotoxicity, making it a potentially safe compound for use in various applications.

Advantages and Limitations for Lab Experiments

One advantage of using ITPO in lab experiments is its ease of synthesis. ITPO can be synthesized using simple and readily available reagents, making it a cost-effective compound for use in various applications. However, one limitation of using ITPO in lab experiments is its limited solubility in water, which may limit its use in certain applications.

Future Directions

There are several future directions for the study of ITPO. One potential direction is the development of new antimicrobial agents based on the structure of ITPO. Another potential direction is the use of ITPO as a building block for the synthesis of new luminescent materials and metal-organic frameworks. Additionally, further studies are needed to understand the mechanism of action and biochemical and physiological effects of ITPO.

Synthesis Methods

The synthesis of ITPO involves the reaction of p-tolyl hydrazine with ethyl acetoacetate to form 3-(p-tolyl)-1,2,4-oxadiazol-5-one. This intermediate product is then reacted with isopropylamine to form ITPO. The overall yield of this reaction is around 60%.

Scientific Research Applications

ITPO has been studied for its potential applications in various fields, including medicinal chemistry, material science, and analytical chemistry. In medicinal chemistry, ITPO has been shown to exhibit antifungal and antibacterial activity, making it a potential candidate for the development of new antimicrobial agents. In material science, ITPO has been used as a building block for the synthesis of luminescent polymers and metal-organic frameworks. In analytical chemistry, ITPO has been used as a fluorescent probe for the detection of metal ions.